Cas no 325972-36-9 (2-[(4-chloro-2-methylphenyl)amino]-N'-[(1E)-(2-hydroxy-5-nitrophenyl)methylidene]acetohydrazide)

• Product Name: 2-[(4-chloro-2-methylphenyl)amino]-N'-[(1E)-(2-hydroxy-5-nitrophenyl)methylidene]acetohydrazide
• CAS No: 325972-36-9
• MF: C₁₆H₁₅ClN₄O₄
• MW: 362.76770234108
• CID: 5762671
• PubChem ID: 86261308
• Update Time: 2025-06-14

2-[(4-chloro-2-methylphenyl)amino]-N'-[(1E)-(2-hydroxy-5-nitrophenyl)methylidene]acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 325972-36-9
• SR-01000079100-1
• F0349-2449
• (E)-2-((4-chloro-2-methylphenyl)amino)-N'-(2-hydroxy-5-nitrobenzylidene)acetohydrazide
• 2-[(4-chloro-2-methylphenyl)amino]-N'-[(1E)-(2-hydroxy-5-nitrophenyl)methylidene]acetohydrazide
• AKOS024575974
• SR-01000079100
• 2-(4-chloro-2-methylanilino)-N-[(E)-(2-hydroxy-5-nitrophenyl)methylideneamino]acetamide
• (E)-2-((4-chloro-2-methylphenyl)amino)-N-(2-hydroxy-5-nitrobenzylidene)acetohydrazide
• Glycine, N-(4-chloro-2-methylphenyl)-, [(2-hydroxy-5-nitrophenyl)methylene]hydrazide (9CI)

• Inchi： 1S/C16H15ClN4O4/c1-10-6-12(17)2-4-14(10)18-9-16(23)20-19-8-11-7-13(21(24)25)3-5-15(11)22/h2-8,18,22H,9H2,1H3,(H,20,23)/b19-8+
• InChI Key： RFRAJKDWDROSIQ-UFWORHAWSA-N
• SMILES： ClC1C=CC(=C(C)C=1)NCC(N/N=C/C1C(=CC=C(C=1)[N+](=O)[O-])O)=O

Computed Properties

• Exact Mass: 362.0781827g/mol
• Monoisotopic Mass: 362.0781827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 5.65±0.30(Predicted)

Additional information on 2-[(4-chloro-2-methylphenyl)amino]-N'-[(1E)-(2-hydroxy-5-nitrophenyl)methylidene]acetohydrazide

Comprehensive Overview of 2-[(4-chloro-2-methylphenyl)amino]-N'-[(1E)-(2-hydroxy-5-nitrophenyl)methylidene]acetohydrazide (CAS No. 325972-36-9)

2-[(4-chloro-2-methylphenyl)amino]-N'-[(1E)-(2-hydroxy-5-nitrophenyl)methylidene]acetohydrazide, with the CAS number 325972-36-9, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, often referred to by its systematic name, belongs to the class of hydrazide derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of functional groups such as the chloro, methyl, hydroxy, and nitro substituents contributes to its unique chemical properties and potential utility in various industrial and research applications.

In recent years, the demand for hydrazide-based compounds has surged due to their role in the development of novel pharmaceutical intermediates and biologically active molecules. Researchers have explored the potential of 2-[(4-chloro-2-methylphenyl)amino]-N'-[(1E)-(2-hydroxy-5-nitrophenyl)methylidene]acetohydrazide in targeting specific enzymatic pathways, making it a subject of interest in the design of enzyme inhibitors. Its structural complexity and functional diversity align with current trends in precision medicine and targeted therapy, where customized molecular designs are crucial for achieving desired therapeutic outcomes.

The compound's CAS No. 325972-36-9 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in organic synthesis and drug development. Its nitrophenyl and hydroxyphenyl moieties are particularly noteworthy, as these groups are often associated with antioxidant and anti-inflammatory properties. This has led to speculation about its potential applications in neuroprotective agents or anti-aging formulations, topics that are currently trending in the health and wellness sector.

From a synthetic chemistry perspective, 2-[(4-chloro-2-methylphenyl)amino]-N'-[(1E)-(2-hydroxy-5-nitrophenyl)methylidene]acetohydrazide exemplifies the versatility of Schiff base chemistry. The imine linkage (C=N) in its structure is a key feature that enables its participation in coordination chemistry, making it a candidate for the development of metal-organic frameworks (MOFs) and sensors. These applications are highly sought after in materials science, particularly for environmental monitoring and catalysis.

Another area of interest is the compound's potential role in green chemistry. With increasing emphasis on sustainable synthesis and eco-friendly processes, researchers are investigating whether 325972-36-9 can be derived from renewable resources or synthesized using low-waste methodologies. This aligns with global efforts to reduce the environmental footprint of chemical manufacturing, a topic that resonates with both industry professionals and environmentally conscious consumers.

In summary, 2-[(4-chloro-2-methylphenyl)amino]-N'-[(1E)-(2-hydroxy-5-nitrophenyl)methylidene]acetohydrazide (CAS No. 325972-36-9) represents a multifaceted compound with promising applications across pharmaceuticals, materials science, and sustainable chemistry. Its structural features and functional groups make it a valuable subject for ongoing research, particularly in the context of drug discovery and advanced materials. As scientific inquiry continues to evolve, this compound is likely to remain a focal point for innovation and development in these fields.